Cas no 2165351-58-4 (N-[(1R,2R)-2-Fluorocyclohexyl]-4-methylaniline)

• Product Name: N-[(1R,2R)-2-Fluorocyclohexyl]-4-methylaniline
• CAS No: 2165351-58-4
• MF: C₁₃H₁₈FN
• MW: 207.287127017975
• CID: 5049013
• Update Time: 2025-10-16

N-[(1R,2R)-2-Fluorocyclohexyl]-4-methylaniline Chemical and Physical Properties

Names and Identifiers

• N-[(1R,2R)-2-fluorocyclohexyl]-4-methylaniline
• N-((1R,2R)-2-Fluorocyclohexyl)-4-methylaniline
• N-[(1R,2R)-2-Fluorocyclohexyl]-4-methylaniline

• Inchi： 1S/C13H18FN/c1-10-6-8-11(9-7-10)15-13-5-3-2-4-12(13)14/h6-9,12-13,15H,2-5H2,1H3/t12-,13-/m1/s1
• InChI Key： HTWDFKZGKHLEDM-CHWSQXEVSA-N
• SMILES： F[C@@H]1CCCC[C@H]1NC1C=CC(C)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 187
• XLogP3: 4
• Topological Polar Surface Area: 12

Additional information on N-[(1R,2R)-2-Fluorocyclohexyl]-4-methylaniline

N-[(1R,2R)-2-Fluorocyclohexyl]-4-methylaniline: An Overview of a Promising Compound (CAS No. 2165351-58-4)

N-[(1R,2R)-2-Fluorocyclohexyl]-4-methylaniline (CAS No. 2165351-58-4) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. The incorporation of a fluorine atom and a cyclohexyl ring into the aniline framework imparts distinct chemical and biological properties, making it an intriguing candidate for further investigation.

The structure of N-[(1R,2R)-2-Fluorocyclohexyl]-4-methylaniline is composed of an aniline moiety substituted with a methyl group at the para position and a (1R,2R)-2-fluorocyclohexyl group. The presence of the fluorine atom introduces electronic and steric effects that can influence the compound's reactivity and biological activity. The cyclohexyl ring provides additional steric hindrance and conformational flexibility, which can be crucial for optimizing binding interactions with biological targets.

Recent studies have highlighted the potential of N-[(1R,2R)-2-Fluorocyclohexyl]-4-methylaniline in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. In vitro assays demonstrated that it effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in activated immune cells. These findings suggest that N-[(1R,2R)-2-Fluorocyclohexyl]-4-methylaniline could be a valuable lead compound for the development of anti-inflammatory drugs.

Moreover, preliminary clinical trials have indicated that N-[(1R,2R)-2-Fluorocyclohexyl]-4-methylaniline has favorable pharmacokinetic properties. It exhibits good oral bioavailability and a favorable half-life, which are essential characteristics for a drug candidate. Additionally, the compound has shown low toxicity in preclinical studies, further supporting its potential as a safe and effective therapeutic agent.

In the context of drug discovery, N-[(1R,2R)-2-Fluorocyclohexyl]-4-methylaniline has been explored as a scaffold for the design of more potent and selective derivatives. Computational methods such as molecular docking and virtual screening have been employed to identify structural modifications that enhance binding affinity to specific targets. These efforts have led to the identification of several promising analogs with improved pharmacological profiles.

The synthesis of N-[(1R,2R)-2-Fluorocyclohexyl]-4-methylaniline involves multi-step reactions that require precise control over stereochemistry and regioselectivity. Common synthetic routes include nucleophilic aromatic substitution reactions followed by stereoselective fluorination steps. The use of chiral catalysts or ligands is often necessary to achieve high enantioselectivity, ensuring that the desired (1R,2R) configuration is obtained.

In addition to its potential therapeutic applications, N-[(1R,2R)-2-Fluorocyclohexyl]-4-methylaniline has also been studied for its materials science applications. Its unique electronic properties make it suitable for use in organic electronics and photovoltaic devices. Research in this area has focused on optimizing the compound's electronic structure to enhance charge transport and photophysical properties.

Despite its promising prospects, further research is needed to fully elucidate the mechanisms underlying the biological activity of N-[(1R,2R)-2-Fluorocyclohexyl]-4-methylaniline. Ongoing studies aim to investigate its interactions with specific protein targets and to explore its potential side effects. Collaborative efforts between chemists, biologists, and clinicians are essential to advance our understanding of this compound and to translate its potential into clinical benefits.

In conclusion, N-[(1R,2R)-2-Fluorocyclohexyl]-4-methylaniline (CAS No. 2165351-58-4) represents a promising compound with diverse applications in medicinal chemistry and materials science. Its unique structural features and favorable biological properties make it an attractive candidate for further development as a therapeutic agent or functional material. Continued research will undoubtedly uncover new insights into its potential uses and contribute to advancements in both fields.